Cas no 21971-21-1 (2-Chloro-4-methoxybenzoic acid)

2-Chloro-4-methoxybenzoic acid structure
21971-21-1 structure
Product Name:2-Chloro-4-methoxybenzoic acid
CAS No:21971-21-1
MF:C8H7ClO3
MW:186.592381715775
MDL:MFCD00085943
CID:51935
PubChem ID:253660613
Update Time:2025-04-18

2-Chloro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-methoxybenzoic acid
    • 2-Chlor-4-methoxy-benzoesaeure
    • 2-Chlor-anissaeure
    • 2-chloro-4-(methyloxy)benzoic acid
    • 2-Chloro-p-anisic Acid
    • 4-methoxy-2-chloro-benzoic acid
    • p-Anisicacid, 2-chloro- (8CI)
    • 2-chloro-4-methoxy-benzoic acid
    • Benzoic acid, 2-chloro-4-methoxy-
    • 2-chloro-4-methoxybenzoicacid
    • 2-Chloranissaure
    • PubChem14030
    • KSC494Q0B
    • Jsp004460
    • IBANGHTVBPZCHF-UHFFFAOYSA-N
    • FC1078
    • SBB063945
    • CL8037
    • BBL103362
    • STL557172
    • TRA0076847
    • A4708
    • EN300-72561
    • SY057181
    • AC-243
    • C3077
    • 2-chloro-4-methoxybenzoic acid, AldrichCPR
    • 21971-21-1
    • J-508693
    • AM83993
    • FS-2045
    • MFCD00085943
    • SB35483
    • DTXSID50505616
    • CS-W016876
    • AKOS008135477
    • Z431962480
    • SCHEMBL295414
    • FT-0650266
    • MDL: MFCD00085943
    • Inchi: 1S/C8H7ClO3/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H,10,11)
    • InChI Key: IBANGHTVBPZCHF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)O)OC

Computed Properties

  • Exact Mass: 186.00800
  • Monoisotopic Mass: 186.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.353
  • Melting Point: 210.0 to 214.0 deg-C
  • Boiling Point: 303.039°C at 760 mmHg
  • Flash Point: 137.074°C
  • Refractive Index: 1.562
  • PSA: 46.53000
  • LogP: 2.04680

2-Chloro-4-methoxybenzoic acid Security Information

2-Chloro-4-methoxybenzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-4-methoxybenzoic acid Pricemore >>

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